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Introduction

SLITRKG6 (SLIT and NTRK like family member 6) is a type | transmembrane protein that plays a
role in neural development and has been identified as a promising biomarker and therapeutic
target in various cancers, including bladder, lung, and breast cancer.[1][2] Sirtratumab is a
monoclonal antibody specifically designed to target the extracellular domain of SLITRKSG.
These application notes provide a detailed protocol for the immunohistochemical (IHC)
detection of SLITRK®6 in formalin-fixed, paraffin-embedded (FFPE) tissue sections using
Sirtratumab.
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Product Name Sirtratumab

SLIT and NTRK like family member 6

Target Antigen
(SLITRKS6)
Isotype Human 1gG2
o Immunohistochemistry (IHC), Flow Cytometry,
Applications
ELISA[3]
Store at -20°C. Avoid repeated freeze-thaw
Storage

cycles.

Quantitative Data Summary

While specific quantitative data for Sirtratumab in IHC is limited in the public domain, studies
with other anti-SLITRK6 antibodies have demonstrated strong membranous and cytoplasmic
staining in urothelial carcinoma and other epithelial tumors. In a study on urothelial carcinoma,
SLITRK6 expression was observed in 80% of urinary bladder urothelial carcinoma cases and
100% of upper tract urothelial carcinoma cases, with moderate to strong intensity.[4] Another
study using a mouse monoclonal antibody (M15-68(2)22) showed positive staining in 90% of
452 bladder transitional cell carcinoma cases.[1] Researchers should optimize the Sirtratumab

concentration to achieve similar staining patterns.

Parameter Recommendation

Starting Dilution Range 1:50 - 1:200 (to be optimized by the end-user)

Bladder Cancer Tissue, Lung Adenocarcinoma
Tissue[1][5]

Positive Control Tissue

Tissues with known low or absent SLITRK6

Negative Control Tissue ) ]
expression (e.g., some lymphomas, gliomas)[6]

Subcellular Localization Membrane, Cytoplasm[2]

Experimental Protocols
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Immunohistochemistry (IHC) Staining Protocol for
SLITRKG6 on FFPE Tissues

This protocol provides a general guideline for the use of Sirtratumab for IHC on FFPE tissue
sections. Optimization may be required for specific tissues and experimental setups.

Reagents and Materials
 Sirtratumab (anti-SLITRK6 antibody)

o Formalin-fixed, paraffin-embedded tissue sections (5 um) on charged slides
» Xylene or a xylene substitute

« Ethanol (100%, 95%, 70%)

» Deionized or distilled water

e Antigen Retrieval Solution (e.g., 10 mM Sodium Citrate buffer, pH 6.0 or 1 mM EDTA, pH
8.0)

o Wash Buffer (e.g., Phosphate Buffered Saline with 0.05% Tween-20, PBS-T)

e Endogenous Peroxidase Blocking Solution (e.g., 3% Hydrogen Peroxide in methanol)
» Blocking Buffer (e.g., 5% Normal Goat Serum in PBS)

 Biotinylated secondary antibody against human IgG

o Streptavidin-HRP conjugate

o DAB (3,3'-Diaminobenzidine) substrate kit

¢ Hematoxylin counterstain

e Mounting medium

e Humidified staining chamber
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e Coplin jars
e Microscope

Procedure

» Deparaffinization and Rehydration:

o

Immerse slides in xylene (or substitute) for 2 x 5 minutes.

Immerse in 100% ethanol for 2 x 3 minutes.

o

Immerse in 95% ethanol for 1 minute.

[¢]

[e]

Immerse in 70% ethanol for 1 minute.

Rinse in deionized water for 5 minutes.

o

¢ Antigen Retrieval:

[¢]

Immerse slides in a Coplin jar with Antigen Retrieval Solution (e.g., 10 mM Sodium Citrate,
pH 6.0).

Heat the solution with the slides to 95-100°C in a water bath or steamer for 20-30 minutes.

[¢]

o

Allow the slides to cool in the buffer for 20 minutes at room temperature.

o

Rinse slides in Wash Buffer for 2 x 5 minutes.

o Peroxidase Blocking:

o Incubate sections in Endogenous Peroxidase Blocking Solution for 10-15 minutes at room
temperature to quench endogenous peroxidase activity.

o Rinse slides in Wash Buffer for 2 x 5 minutes.

» Blocking:
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o Incubate sections with Blocking Buffer for 30-60 minutes at room temperature in a
humidified chamber to block non-specific antibody binding.

e Primary Antibody Incubation:

o Dilute Sirtratumab to the optimized concentration (start with a range of 1:50 to 1:200) in
Blocking Buffer.

o Incubate sections with the diluted primary antibody overnight at 4°C in a humidified
chamber.

e Secondary Antibody and Detection:

Rinse slides in Wash Buffer for 3 x 5 minutes.

[e]

o Incubate with a biotinylated secondary antibody (e.g., goat anti-human IgG) according to
the manufacturer's instructions for 30-60 minutes at room temperature.

o Rinse slides in Wash Buffer for 3 x 5 minutes.

o Incubate with Streptavidin-HRP conjugate according to the manufacturer's instructions for
30 minutes at room temperature.

o Rinse slides in Wash Buffer for 3 x 5 minutes.

o Chromogenic Detection:

o Prepare the DAB substrate solution just before use.

o Incubate sections with the DAB solution until the desired brown staining intensity is
reached (typically 1-10 minutes). Monitor under a microscope.

o Stop the reaction by rinsing the slides in deionized water.

o Counterstaining:

o Counterstain with Hematoxylin for 30-60 seconds.

o "Blue" the sections in running tap water or a bluing reagent.
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o Rinse with deionized water.

e Dehydration and Mounting:

o Dehydrate the sections through graded ethanol (70%, 95%, 100%) and xylene (or
substitute).

o Apply a coverslip with a permanent mounting medium.
e Microscopy:

o Examine the slides under a light microscope. SLITRK6 staining will appear as a brown
precipitate, while the nuclei will be counterstained blue.

Visualizations
SLITRKG6 Signaling Pathway in Cancer

Warburg Effect
(Glycolysis)

Cell Proliferation &
Colony Formation

Click to download full resolution via product page

Caption: SLITRK®6 signaling activates the PISBK/AKT/mTOR pathway, promoting cancer cell
proliferation.

Immunohistochemistry (IHC) Workflow for SLITRK6
Staining
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Caption: Step-by-step workflow for immunohistochemical staining of SLITRK6 on FFPE
tissues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://aacrjournals.org/cancerres/article/73/8_Supplement/1274/586803/Abstract-1274-SLITRK6-the-target-of-a-novel
https://www.researchgate.net/figure/SLITRK6-expression-in-transitional-cell-carcinoma-of-the-bladder-at-various-stages-A_fig1_297592146
https://www.medchemexpress.com/sirtratumab.html
https://pubmed.ncbi.nlm.nih.gov/37353040/
https://pubmed.ncbi.nlm.nih.gov/37353040/
https://pubmed.ncbi.nlm.nih.gov/37219677/
https://pubmed.ncbi.nlm.nih.gov/37219677/
https://www.proteinatlas.org/ENSG00000184564-SLITRK6/cancer
https://www.benchchem.com/product/b15599610/docs#application-notes-immunohistochemical-staining-of-slitrk6-with-sirtratumab
https://www.benchchem.com/product/b15599610/docs#application-notes-immunohistochemical-staining-of-slitrk6-with-sirtratumab
https://www.benchchem.com/product/b15599610/docs#application-notes-immunohistochemical-staining-of-slitrk6-with-sirtratumab
https://www.benchchem.com/product/b15599610/docs#application-notes-immunohistochemical-staining-of-slitrk6-with-sirtratumab
https://www.benchchem.com/product/b15599610?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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